Cas no 893737-77-4 (4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde)

• Product Name: 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde
• CAS No: 893737-77-4
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD06802120
• CID: 1941241
• PubChem ID: 20099798
• Update Time: 2025-07-17

4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4'-(methylsulfanyl)-3-biphenylcarbaldehyde
• 4-HYDROXY-4'-(METHYLSULFANYL)[1,1'-BIPHENYL]-3-CARBALDEHYDE
• 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde
• BB 0223167
• 2-FORMYL-4-(4-METHYLTHIOPHENYL)PHENOL
• 4-hydroxy-4'-(methylsulfanyl)[1,1'-biphenyl]-3- carbaldehyde
• 4-HYDROXY-4'-(METHYLSULFANYL)-[1,1'-BIPHENYL]-3-CARBALDEHYDE
• CS-0366746
• AS-70291
• A11738
• 893737-77-4
• 2-hydroxy-5-(4-methylsulfanylphenyl)benzaldehyde
• AKOS004116152
• 4-Hydroxy-4'-(methylthio)-[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD06802120
• Inchi： 1S/C14H12O2S/c1-17-13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-9,16H,1H3
• InChI Key： YMPIUBAFFRNUBI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 244.05580079g/mol
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 3.7

Additional information on 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde

Recent Advances in the Study of 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde (CAS: 893737-77-4)

In recent years, the compound 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde (CAS: 893737-77-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique hydroxy and methylthio functional groups, has shown promising potential in various therapeutic applications. The compound's structural features make it a valuable scaffold for drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in the regulation of inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity for key proteins involved in these pathways.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the anticancer properties of 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde. The study revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. These findings suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies.

In addition to its therapeutic potential, recent research has also investigated the synthetic routes and optimization strategies for 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde. A 2023 study in Organic Process Research & Development highlighted a novel, scalable synthesis method that improves yield and purity, making the compound more accessible for further pharmacological studies. This methodological advancement is expected to facilitate the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications and formulation strategies to overcome these hurdles and enhance the compound's therapeutic profile.

In conclusion, 4-Hydroxy-4'-(methylthio)[1,1'-biphenyl]-3-carboxaldehyde (CAS: 893737-77-4) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Continued research efforts are essential to fully unlock its potential and translate these findings into clinically viable treatments.